Cas no 89799-78-0 (sodium 2-(2-oxopropyl)sulfanylacetate)

• Product Name: sodium 2-(2-oxopropyl)sulfanylacetate
• CAS No: 89799-78-0
• MF: C₅H₇O₃S
• MW: 147.172280550003
• CID: 4664310
• PubChem ID: 71755527
• Update Time: 2025-10-30

sodium 2-(2-oxopropyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• 2-((2-oxopropyl)thio)acetate
• Sodium 2-[(2-oxopropyl)sulfanyl]acetate
• sodium 2-(2-oxopropyl)sulfanylacetate

• Inchi： 1S/C5H8O3S/c1-4(6)2-9-3-5(7)8/h2-3H2,1H3,(H,7,8)/p-1
• InChI Key： QHNOJBXNPFOXSV-UHFFFAOYSA-M
• SMILES： C([O-])(=O)CSCC(=O)C

Additional information on sodium 2-(2-oxopropyl)sulfanylacetate

Recent Advances in the Study of Sodium 2-(2-oxopropyl)sulfanylacetate (CAS: 89799-78-0) in Chemical Biology and Pharmaceutical Research

Sodium 2-(2-oxopropyl)sulfanylacetate (CAS: 89799-78-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound, characterized by its unique thioether and carboxylate functional groups, has been investigated for its reactivity and stability under various physiological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that sodium 2-(2-oxopropyl)sulfanylacetate serves as a key precursor in the synthesis of novel thiol-based inhibitors targeting cysteine proteases, which are implicated in several pathological conditions, including cancer and inflammatory diseases.

In addition to its synthetic utility, recent research has explored the compound's direct biological effects. A preprint from BioRxiv (2024) reported that sodium 2-(2-oxopropyl)sulfanylacetate exhibits moderate antioxidant properties in vitro, potentially through its ability to scavenge reactive oxygen species (ROS). This finding suggests its possible application in oxidative stress-related disorders, although further in vivo studies are needed to confirm these effects.

Pharmacokinetic studies have also made progress in understanding the compound's behavior in biological systems. Data presented at the 2023 American Chemical Society National Meeting indicated that sodium 2-(2-oxopropyl)sulfanylacetate demonstrates favorable solubility and stability profiles in physiological buffers, with preliminary animal studies showing reasonable oral bioavailability. These properties make it an attractive candidate for further drug development efforts.

From a mechanistic perspective, computational chemistry approaches have been employed to elucidate the compound's interactions with biological targets. Molecular docking simulations published in Computational Biology and Chemistry (2023) revealed potential binding modes of sodium 2-(2-oxopropyl)sulfanylacetate with various enzyme active sites, providing insights for structure-activity relationship optimization in drug design programs.

Despite these promising developments, challenges remain in the full characterization and application of this compound. Current research gaps include the need for more comprehensive toxicity profiling and the development of more efficient synthetic routes for large-scale production. Ongoing studies funded by the National Institutes of Health are addressing these issues, with preliminary results expected in late 2024.

In conclusion, sodium 2-(2-oxopropyl)sulfanylacetate (CAS: 89799-78-0) represents an emerging focus area in chemical biology research. Its dual role as both a synthetic building block and a potentially bioactive molecule makes it particularly valuable for pharmaceutical development. As research continues to uncover its properties and applications, this compound may soon find utility in various therapeutic areas, from anti-inflammatory drugs to novel protease inhibitors.